Cas no 63434-50-4 (3-(3,4-Dimethoxyphenoxy)propanoic acid)
63434-50-4 structure
Product Name:3-(3,4-Dimethoxyphenoxy)propanoic acid
CAS No:63434-50-4
MF:C11H14O5
MW:226.225863933563
CID:1094420
PubChem ID:14412566
Update Time:2025-04-20
3-(3,4-Dimethoxyphenoxy)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(3,4-Dimethoxyphenoxy)propanoic acid
- 3-(3,4-dimethoxy-phenoxy)-propionic acid
- 3-(3,4-Dimethoxy-phenoxy)-propionsaeure
- 3,4-dimethoxy phenoxy propionic acid
- AGN-PC-001CGJ
- AK149345
- Propanoic acid, 3-(3,4-dimethoxyphenoxy)-
- SureCN8215629
- SCHEMBL8215629
- 63434-50-4
- 3-(3,4-Dimethoxyphenoxy)propanoicacid
-
- Inchi: 1S/C11H14O5/c1-14-9-4-3-8(7-10(9)15-2)16-6-5-11(12)13/h3-4,7H,5-6H2,1-2H3,(H,12,13)
- InChI Key: AJDCBYMKYSZSLT-UHFFFAOYSA-N
- SMILES: O(CCC(=O)O)C1C=CC(=C(C=1)OC)OC
Computed Properties
- Exact Mass: 226.08412
- Monoisotopic Mass: 226.08412354g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 218
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 65Ų
Experimental Properties
- PSA: 64.99
3-(3,4-Dimethoxyphenoxy)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1739606-1g |
3-(3,4-Dimethoxyphenoxy)propanoic acid |
63434-50-4 | 98% | 1g |
¥2814.00 | 2024-05-05 | |
| Crysdot LLC | CD12049429-1g |
3-(3,4-Dimethoxyphenoxy)propanoic acid |
63434-50-4 | 95+% | 1g |
$402 | 2024-07-24 |
3-(3,4-Dimethoxyphenoxy)propanoic acid Related Literature
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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